Cas no 51369-03-0 (1-[2-(dimethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt))

• Product name: 1-[2-(dimethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt)
• CAS No: 51369-03-0
• MF: C₂₆H₄₀N₂O₁₄
• MW: 604.60080909729
• CID: 1575016
• PubChem ID: 3039910

1-[2-(dimethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt) Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt)
• (2R,3R)-2,3-dihydroxybutanedioic acid,[1-[2-(dimethylamino)ethyl]-2,5-dimethylpiperidin-4-yl] benzoate
• DTXSID30965658
• D-2,5-Dimethyl-1-(2-(dimethylamino)ethyl)-4-piperidinol benzoate ditartrate
• 4-Piperidinol, 2,5-dimethyl-1-(2-(dimethylamino)ethyl)-, benzoate, ditartrate, (D)-
• 51369-03-0
• 2,3-Dihydroxybutanedioic acid--1-[2-(dimethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate (2/1)

• Inchi： InChI=1S/C18H28N2O2.2C4H6O6/c1-14-13-20(11-10-19(3)4)15(2)12-17(14)22-18(21)16-8-6-5-7-9-16;2*5-1(3(7)8)2(6)4(9)10/h5-9,14-15,17H,10-13H2,1-4H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t;2*1-,2-/m.11/s1
• InChI Key： ULASXZIIPIYWTA-WBPXWQEISA-N
• SMILES： CC1CC(C(CN1CCN(C)C)C)OC(=O)C2=CC=CC=C2.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 604.24795395g/mol
• Monoisotopic Mass: 604.24795395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 487
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 263Ų